Cas no 52583-22-9 (N-Trifluoroacetamido-1,4-di-p-nitrobenzoyl Daunosamine)

• Product Name: N-Trifluoroacetamido-1,4-di-p-nitrobenzoyl Daunosamine
• CAS No: 52583-22-9
• MF: C₂₂H₁₈F₃N₃O₁₀
• MW: 541.38763666153
• CID: 379278
• PubChem ID: 304621
• Update Time: 2025-04-19

N-Trifluoroacetamido-1,4-di-p-nitrobenzoyl Daunosamine Chemical and Physical Properties

Names and Identifiers

• L-lyxo-Hexopyranose,2,3,6-trideoxy-3-[(trifluoroacetyl)amino]-, 1,4-bis(4-nitrobenzoate) (9CI)
• N-Trifluoroacetamido-1,4-di-p-nitrobenzoyl Daunosamine
• N-Trifluoroacetamido
• [6-methyl-5-(4-nitrobenzoyl)oxy-4-[(2,2,2-trifluoroacetyl)amino]oxan-2-yl] 4-nitrobenzoate
• NSC-302646
• NSC302646
• 2,3,6-Trideoxy-1,4-bis-O-(4-nitrobenzoyl)-3-[(2,2,2-trifluoro-1-hydroxyethylidene)amino]hexopyranose
• 52583-22-9
• NSC-200683
• NSC243014
• NSC-243014
• NSC200683
• 70629-80-0
• DTXSID30967016

• Inchi： 1S/C22H18F3N3O10/c1-11-18(38-20(30)13-4-8-15(9-5-13)28(34)35)16(26-21(31)22(23,24)25)10-17(36-11)37-19(29)12-2-6-14(7-3-12)27(32)33/h2-9,11,16-18H,10H2,1H3,(H,26,31)
• InChI Key： BEUSXTJFSNEHDV-UHFFFAOYSA-N
• SMILES： FC(C(NC1CC(OC(C2C=CC(=CC=2)[N+](=O)[O-])=O)OC(C)C1OC(C1C=CC(=CC=1)[N+](=O)[O-])=O)=O)(F)F

Computed Properties

• Exact Mass: 541.09400
• Monoisotopic Mass: 541.09442827g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 906
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 183Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 697.1±55.0 °C at 760 mmHg
• Flash Point: 375.4±31.5 °C
• Solubility: Chloroform
• PSA: 182.57000
• LogP: 4.50470
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

N-Trifluoroacetamido-1,4-di-p-nitrobenzoyl Daunosamine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)